Cas no 2228718-58-7 (2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol)

• Product Name: 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• CAS No: 2228718-58-7
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• CID: 5929809
• PubChem ID: 165699064
• Update Time: 2025-05-23

2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• EN300-1942421
• 2228718-58-7

• Inchi： 1S/C9H8F4O2/c10-6-3-5(1-2-7(6)14)4-8(15)9(11,12)13/h1-3,8,14-15H,4H2
• InChI Key： OWYMULHPMDJZRQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)F)O)O)(F)F

Computed Properties

• Exact Mass: 224.04604214g/mol
• Monoisotopic Mass: 224.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol

Introduction to 2-Fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS No. 2228718-58-7)

2-Fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228718-58-7, exhibits a complex molecular structure that makes it a promising candidate for various applications in medicinal chemistry and synthetic biology. The presence of both fluoro and hydroxyl functional groups in its molecular framework imparts distinct chemical properties that are highly relevant to contemporary research endeavors.

The compound's structure consists of a phenolic ring substituted with a fluoro group at the 2-position and a 3,3,3-trifluoro-2-hydroxypropyl moiety at the 4-position. This arrangement not only contributes to its unique reactivity but also opens up possibilities for its use in the development of novel therapeutic agents. The fluoro group is particularly noteworthy in pharmaceutical chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms into molecular structures can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. These attributes make fluorinated compounds highly sought after in drug discovery programs aimed at developing next-generation therapeutics.

The specific configuration of 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol makes it an intriguing subject for further investigation. The hydroxyl group at the 2-position provides a site for potential hydrogen bonding interactions, which can be exploited in designing molecules with enhanced binding affinity to biological targets. Additionally, the trifluoromethyl group at the propyl chain introduces additional lipophilicity and electronic effects that can influence the compound's overall pharmacological activity.

Recent studies have highlighted the importance of fluorinated phenols in medicinal chemistry. For instance, fluorinated phenols have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The compound 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol may potentially share some of these beneficial characteristics, making it a valuable scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often utilized in the construction of the complex molecular framework.

The potential applications of 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol extend beyond traditional pharmaceuticals. It has shown promise in materials science as well, where its unique chemical properties can be leveraged for the development of advanced polymers and coatings with enhanced durability and functionality. The presence of both fluoro and hydroxyl groups allows for diverse chemical modifications, making it a versatile building block for innovative material design.

As research continues to evolve, the demand for specialized compounds like 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol is expected to grow. The ability to fine-tune molecular structures to achieve desired pharmacological outcomes remains a cornerstone of modern drug discovery. The compound's unique combination of functional groups positions it as a key player in the development of novel therapeutics that address unmet medical needs.

In conclusion, 2-fluoro-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS No. 2228718-58-7) represents a significant advancement in the realm of organic chemistry and pharmaceutical research. Its complex structure and multifaceted functional groups make it a promising candidate for various applications in drug development and material science. As scientific understanding progresses, this compound is poised to play an increasingly important role in shaping the future of medicinal chemistry.